Cas no 21023-51-8 (2-(3-Methylbutoxy)benzoic acid)

• Product Name: 2-(3-Methylbutoxy)benzoic acid
• CAS No: 21023-51-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD06800853
• CID: 1070073
• Update Time: 2025-06-14

2-(3-Methylbutoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylbutoxy)benzoic acid
• 2-(isopentyloxy)benzoic acid
• 2-Isopentyloxy-benzoesaeure
• 2-isopentyloxy-benzoic acid
• AGN-PC-013PGF
• ARONIS023694
• CTK6A8032
• o-Isopentoxy benzoic acid
• SBB079967
• SureCN568543

• MDL： MFCD06800853
• Inchi： 1S/C12H16O3/c1-9(2)7-8-15-11-6-4-3-5-10(11)12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
• InChI Key： NOKOOVDPFRWHJN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-(3-Methylbutoxy)benzoic acid

Recent Advances in the Study of 2-(3-Methylbutoxy)benzoic acid (CAS: 21023-51-8) in Chemical Biology and Pharmaceutical Research

2-(3-Methylbutoxy)benzoic acid (CAS: 21023-51-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical properties, biological effects, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(3-Methylbutoxy)benzoic acid as a versatile intermediate in the synthesis of bioactive molecules. Its benzoic acid core, coupled with the 3-methylbutoxy side chain, offers a scaffold for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, to optimize the production of this compound and its analogs, ensuring high yields and purity for subsequent biological evaluations.

In the realm of biological activity, 2-(3-Methylbutoxy)benzoic acid has demonstrated promising anti-inflammatory and antimicrobial properties. In vitro studies have shown that this compound can inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, with mechanisms of action involving disruption of bacterial cell membranes and inhibition of essential enzymatic pathways.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of 2-(3-Methylbutoxy)benzoic acid have revealed favorable absorption and distribution characteristics in preclinical models. The compound exhibits good oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. However, challenges related to its metabolic stability and potential drug-drug interactions remain areas of active research, with ongoing studies aimed at optimizing its structure to improve these properties.

In conclusion, 2-(3-Methylbutoxy)benzoic acid (CAS: 21023-51-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its synthetic versatility, position it as a valuable scaffold for the development of new therapeutic agents. Future research efforts should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.